Cas no 2137729-98-5 (N-[1-(adamantan-2-yl)ethyl]cyclobutanamine)

• Product Name: N-[1-(adamantan-2-yl)ethyl]cyclobutanamine
• CAS No: 2137729-98-5
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 6356995
• PubChem ID: 165746037
• Update Time: 2025-05-20

N-[1-(adamantan-2-yl)ethyl]cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(adamantan-2-yl)ethyl]cyclobutanamine
• 2137729-98-5
• EN300-715689

• Inchi： 1S/C16H27N/c1-10(17-15-3-2-4-15)16-13-6-11-5-12(8-13)9-14(16)7-11/h10-17H,2-9H2,1H3
• InChI Key： BGVJYUGOUZXLQL-UHFFFAOYSA-N
• SMILES： N(C1CCC1)C(C)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on N-[1-(adamantan-2-yl)ethyl]cyclobutanamine

Introduction to N-[1-(adamantan-2-yl)ethyl]cyclobutanamine (CAS No. 2137729-98-5)

N-[1-(adamantan-2-yl)ethyl]cyclobutanamine, a compound with the CAS number 2137729-98-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both adamantane and cyclobutane moieties in its structure imparts distinct physicochemical properties that make it a promising candidate for various therapeutic interventions.

The compound's structure consists of an N-substituted amine group attached to a chain that extends from an adamantan-2-yl group to a cyclobutane ring. This configuration not only enhances the molecule's stability but also influences its interactions with biological targets. The adamantane moiety, known for its rigid and lipophilic nature, contributes to the compound's solubility and membrane permeability, which are critical factors in drug bioavailability and efficacy.

In recent years, N-[1-(adamantan-2-yl)ethyl]cyclobutanamine has been explored in several research studies aimed at developing novel therapeutic agents. Its structural features make it an attractive scaffold for designing molecules that can interact with specific biological pathways. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating conditions such as neurological disorders and inflammatory diseases.

One of the most compelling aspects of N-[1-(adamantan-2-yl)ethyl]cyclobutanamine is its ability to modulate protein-protein interactions. The rigid adamantane core provides a stable platform for binding to target proteins, while the cyclobutane ring introduces conformational flexibility. This balance allows the compound to adopt multiple binding orientations, enhancing its affinity for biological targets. Such characteristics are particularly valuable in the development of drugs that require precise targeting to minimize side effects.

Recent advancements in computational chemistry have further illuminated the potential of N-[1-(adamantan-2-yl)ethyl]cyclobutanamine. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict its binding modes and interactions with various biological targets. These studies have provided valuable insights into how the compound can be optimized for improved efficacy and reduced toxicity. The results suggest that minor modifications to its structure could significantly enhance its therapeutic potential.

The pharmaceutical industry has shown particular interest in N-[1-(adamantan-2-yl)ethyl]cyclobutanamine due to its versatility as a drug scaffold. Researchers are exploring its use in developing treatments for a wide range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. The compound's ability to cross the blood-brain barrier makes it particularly promising for neurological applications, where many drugs struggle to reach their target sites effectively.

In addition to its therapeutic applications, N-[1-(adamantan-2-yl)ethyl]cyclobutanamine has also been investigated for its potential in materials science. Its unique structural properties make it suitable for use in advanced polymers and coatings that require high stability and chemical resistance. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

As research continues to uncover new possibilities for N-[1-(adamantan-2-yl)ethyl]cyclobutanamine, collaborations between academic institutions and pharmaceutical companies are likely to increase. Such partnerships will accelerate the discovery and development of novel drugs based on this promising scaffold. The compound's potential is further enhanced by its compatibility with various synthetic methodologies, which allows for rapid modification and optimization.

The future of N-[1-(adamantan-2-yl)ethyl]cyclobutanamine looks bright, with ongoing studies focusing on elucidating its mechanism of action and identifying new therapeutic applications. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases. The combination of rigorous scientific investigation and innovative drug design principles ensures that N-[1-(adamantan-2-yl)ethyl]cyclobutanamine will remain at the forefront of pharmaceutical research for years to come.